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Compound of Interest

Compound Name: 2-tert-Butyl-4-methylphenol

CAS No.: 29759-28-2

Cat. No.: B7770341

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Phenolic Antioxidants: A-

Case Study of CAS No. 2409-55-4 and the Structurally Related Compound, Tert-

butylhydroquinone (TBHQ)

Introduction
This technical guide provides a comprehensive overview of the physicochemical properties of

the compound associated with CAS number 2409-55-4, 2-tert-Butyl-4-methylphenol. Due to

the common association and potential for nomenclature confusion in database searches, this

guide also presents a detailed analysis of the widely studied antioxidant, tert-

Butylhydroquinone (TBHQ, CAS No. 1948-33-0). This dual-compound approach is intended to

provide a thorough resource for researchers, scientists, and drug development professionals

who may encounter these structurally related phenolic compounds. The guide delves into their

chemical and physical characteristics, solubility profiles, and safety considerations,

underpinned by authoritative references to ensure scientific integrity.
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Part 1: 2-tert-Butyl-4-methylphenol (CAS No. 2409-
55-4)
2-tert-Butyl-4-methylphenol is a substituted phenolic compound with applications as a

versatile building block in various chemical syntheses.[1]

Physicochemical Properties
The fundamental physicochemical properties of 2-tert-Butyl-4-methylphenol are summarized

in the table below, providing essential data for its handling, application, and safety assessment

in a laboratory setting.

Property Value

Molecular Formula C11H16O

Molecular Weight 164.24 g/mol [2]

Appearance White to yellow-beige crystalline mass[1]

Melting Point 50-52 °C[1][2]

Boiling Point 237-244 °C[1][2][3]

Flash Point 100 °C (212 °F)[2][3]

Density 0.92 g/cm³ (at 75°C)[1]

Vapor Pressure 0.03 mmHg at 25 °C (estimated)[3]

Water Solubility Insoluble[1]

Solubility in Organic Solvents Soluble in methanol.[1]

pKa 11 ± 0.18 (Predicted)[1]

LogP 3.97[1]

Chemical Structure
Caption: Chemical structure of 2-tert-Butyl-4-methylphenol.
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Applications and Synthesis
2-tert-Butyl-4-methylphenol serves as a versatile building block in various chemical

syntheses.[1] It is utilized in the synthesis of 2-t-butyl-p-cresol amide derivatives, which exhibit

antibacterial and antifouling properties.[1] It can also be used to produce antioxidants such as

2246 and 2246-S, as well as UV stabilizers like UV-326 and UV-327.[4]

Safety and Handling
2-tert-Butyl-4-methylphenol is classified as corrosive and can cause severe skin burns and

eye damage.[1][2][3] It is also irritating to the respiratory system.[3] The compound is toxic to

aquatic life with long-lasting effects.[1][2] Appropriate personal protective equipment, including

gloves, and eye/face protection, should be worn when handling this chemical.[3] In case of an

accident or if you feel unwell, seek immediate medical advice.[3]

Part 2: tert-Butylhydroquinone (TBHQ, CAS No.
1948-33-0)
Tertiary butylhydroquinone (TBHQ) is a synthetic aromatic organic compound that is a type of

phenol. It is a derivative of hydroquinone, substituted with a tert-butyl group. TBHQ is widely

used as a synthetic antioxidant to prevent or delay oxidation in foods, fats, and oils.[5]

Physicochemical Properties
The key physicochemical properties of TBHQ are detailed in the table below. These

parameters are critical for its application in various formulations and for understanding its

behavior in different systems.
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Property Value

Molecular Formula C₁₀H₁₄O₂[6]

Molecular Weight 166.22 g/mol [6][7]

Appearance
White to light tan crystalline powder with a slight

aromatic odor.[6][7]

Melting Point 127–129 °C (261–264 °F)[6][7]

Boiling Point 273 °C (523 °F)[6][7]

Density 1.05 g/cm³[7]

pKa 10.80 ± 0.18[6][7]

LogP (Octanol/Water) 2.8[6]

Solubility Profile
The solubility of TBHQ is a crucial factor in its application. It is sparingly soluble in water but

shows good solubility in many organic solvents.

Solvent Solubility

Water < 1 mg/mL (approximately 10 g/L)[6][8][9]

Ethanol 600 mg/mL (60%)[6]

DMSO 33-245 mg/mL[6]

Methanol Soluble[6]

Acetone Highly Soluble (>1000 mg/mL)[6]

Ethyl Acetate Soluble[7]

Chemical Structure
Caption: Chemical structure of tert-Butylhydroquinone (TBHQ).
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Applications in Research and Industry
TBHQ is a highly effective antioxidant used in a variety of products.[7] Its primary advantage is

extending the storage life of products.

Food Industry: It is used as a preservative for unsaturated vegetable oils and many edible

animal fats. It is commonly found in products like crackers, microwave popcorn, butter, and

chicken nuggets.[5] TBHQ is effective at low concentrations and does not cause

discoloration in the presence of iron, nor does it alter the flavor or odor of the material to

which it is added.

Cosmetics and Pharmaceuticals: TBHQ is used for its antioxidant properties to protect

various products from oxidative degradation.[6][7]

Other Industrial Uses: It is used in perfumery as a fixative to lower the evaporation rate and

improve stability. It is also found in varnishes, lacquers, resins, and oil field additives.[8]

Synthesis Overview
TBHQ is synthesized through the alkylation of hydroquinone with isobutylene, tert-butanol, or

methyl tertiary butyl ether in the presence of an acid catalyst such as phosphoric acid or a

mixture of sulfuric and phosphoric acids.[7][10][11] The reaction is typically carried out in a

solvent system.[10]

A general synthetic workflow can be visualized as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9764193/
https://www.bestfoodfacts.org/tbhq-what-is-it-and-is-it-dangerous/
https://pdf.benchchem.com/1681/A_Technical_Guide_to_the_Physicochemical_Properties_of_Tert_butylhydroquinone_TBHQ_for_Laboratory_Applications.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9764193/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0415105.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9764193/
https://patents.google.com/patent/CN102173981A/en
https://www.researchgate.net/publication/296461594_Study_on_process_of_selective_synthesis_of_2-tert-butylhydroquinone
https://patents.google.com/patent/CN102173981A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Generalized workflow for the synthesis of TBHQ.

Safety and Regulatory Status
The safety of TBHQ as a food additive has been evaluated by regulatory bodies such as the

U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA).[12]

[13] Both have determined that it is safe for consumption at the concentrations allowed in

foods.[12] The FDA and the European Union have set an upper limit of 0.02% (200 mg/kg) of

the oil or fat content in foods.[12] The Joint FAO/WHO Expert Committee on Food Additives

(JECFA) has established an acceptable daily intake (ADI) of 0–0.7 mg/kg of body weight.[7][13]

While generally considered safe at approved levels, some studies have indicated potential

adverse effects at very high doses in animal studies, including precursors to stomach tumors

and DNA damage.[12] However, a wide margin of safety exists between the levels of human

intake and the doses that produce adverse effects in animal studies.[12] There have been

some reports of vision disturbances in individuals exposed to the chemical.[12][14]

Contradictory results exist regarding its carcinogenic potential, with some studies showing

protective effects against certain carcinogens.[12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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